Cas no 52162-19-3 (Undecanoic acid, 11-cyano-, ethyl ester)
52162-19-3 structure
Product Name:Undecanoic acid, 11-cyano-, ethyl ester
CAS No:52162-19-3
MF:C14H25NO2
MW:239.353804349899
CID:360398
PubChem ID:19904861
Update Time:2025-04-19
Undecanoic acid, 11-cyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, 11-cyano-, ethyl ester
- ethyl 11-cyanoundecanoate
- 52162-19-3
- DTXSID80601170
- SCHEMBL9355503
-
- Inchi: 1S/C14H25NO2/c1-2-17-14(16)12-10-8-6-4-3-5-7-9-11-13-15/h2-12H2,1H3
- InChI Key: FUNUKWGHJKIQIE-UHFFFAOYSA-N
- SMILES: O(CC)C(CCCCCCCCCCC#N)=O
Computed Properties
- Exact Mass: 239.18865
- Monoisotopic Mass: 239.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
Undecanoic acid, 11-cyano-, ethyl ester Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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